
Isocetyl Stearoyl Stearate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isocetyl stearoyl stearate

Cat. No.: B1499349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocetyl stearoyl stearate is a complex, multi-functional ester that has garnered significant

interest in the cosmetic, personal care, and pharmaceutical industries. Its unique properties as

an emollient, viscosity-controlling agent, and skin-conditioning agent make it a versatile

ingredient in a wide array of formulations.[1][2][3] This technical guide provides an in-depth

overview of isocetyl stearoyl stearate, focusing on its chemical identity, synthesis, key

physicochemical properties, and relevant experimental protocols for its evaluation. The

information presented herein is intended to support researchers, scientists, and drug

development professionals in leveraging the full potential of this ingredient in their work.

Nomenclature and Chemical Identity
A clear and unambiguous identification of a chemical substance is paramount for scientific

research and regulatory compliance. This section details the nomenclature and key identifiers

for isocetyl stearoyl stearate.
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Identifier Value Reference(s)

CAS Number 97338-28-8 [1][2][4][5][6][7]

INCI Name
ISOCETYL STEAROYL

STEARATE
[1][2]

IUPAC Name

Isohexadecyl 12-[(1-

oxooctadecyl)oxy]octadecanoa

te

[1][5][6]

Alternate: 14-methylpentadecyl

12-

octadecanoyloxyoctadecanoat

e

[6][7]

EC Number 306-621-6 [2][5][6]

Chemical Formula C₅₂H₁₀₂O₄ [1][6]

Synonyms

Isohexadecyl 12-((1-

oxooctadecyl)oxy)octadecanoa

te, Octadecanoic acid, 12-[(1-

oxooctadecyl)oxy]-,

isohexadecyl ester

[6]

Synthesis of Isocetyl Stearoyl Stearate
Isocetyl stearoyl stearate is synthesized via an esterification reaction between isocetyl

alcohol (a branched-chain fatty alcohol) and stearic acid (a saturated fatty acid).[1][4] The

reaction is typically catalyzed and conducted under controlled conditions to maximize yield and

purity.

// Reactants Isocetyl_Alcohol [label="Isocetyl Alcohol\n(Branched Fatty Alcohol)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Stearic_Acid [label="Stearic Acid\n(Saturated Fatty

Acid)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Reaction Conditions Reaction_Vessel [label="Reaction Vessel\n(Controlled Heat and

Pressure)", shape=cylinder, fillcolor="#FBBC05", fontcolor="#202124"]; Catalyst
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[label="Catalyst\n(e.g., Sulfuric Acid or Enzyme)", shape=ellipse, fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Products Isocetyl_Stearoyl_Stearate [label="Isocetyl Stearoyl Stearate\n(Crude Product)",

fillcolor="#4285F4", fontcolor="#FFFFFF", peripheries=2]; Water [label="Water\n(Byproduct)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Purification\n(Removal of

unreacted materials\nand byproducts)", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"];

Final_Product [label="Purified Isocetyl\nStearoyl Stearate", shape=box3d, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges Isocetyl_Alcohol -> Reaction_Vessel; Stearic_Acid -> Reaction_Vessel; Catalyst ->

Reaction_Vessel [style=dashed, arrowhead=tee]; Reaction_Vessel ->

Isocetyl_Stearoyl_Stearate [label="Esterification"]; Reaction_Vessel -> Water;

Isocetyl_Stearoyl_Stearate -> Purification; Purification -> Final_Product; } caption { label =

"Figure 1: Synthesis Workflow for Isocetyl Stearoyl Stearate"; fontsize = 12; fontname =

"Arial"; }

Caption: Synthesis Workflow for Isocetyl Stearoyl Stearate

Experimental Protocol: Laboratory-Scale Synthesis
The following protocol outlines a general procedure for the synthesis of isocetyl stearoyl
stearate.

Materials and Equipment:

Isocetyl alcohol

Stearic acid

Acid catalyst (e.g., p-toluenesulfonic acid) or immobilized lipase

Round-bottom flask equipped with a magnetic stirrer, heating mantle, and Dean-Stark

apparatus with a condenser

Separatory funnel

Rotary evaporator
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Sodium bicarbonate solution (5% w/v)

Brine solution (saturated NaCl)

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In the round-bottom flask, combine isocetyl alcohol and stearic acid in a 1:1

molar ratio.

Catalyst Addition: Add the acid catalyst (approximately 1-2% by weight of the reactants).

Esterification: Heat the mixture to a temperature of 120-140°C with continuous stirring. The

water produced during the reaction will be collected in the Dean-Stark apparatus.

Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water

collected. The reaction is considered complete when water is no longer being produced.

Neutralization: Cool the reaction mixture and transfer it to a separatory funnel. Wash the

mixture with the sodium bicarbonate solution to neutralize the acid catalyst, followed by a

wash with the brine solution.

Drying and Filtration: Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter to remove the drying agent.

Purification: Remove any unreacted starting materials and volatile byproducts using a rotary

evaporator under reduced pressure.

Physicochemical Properties and Applications
Isocetyl stearoyl stearate is a pale yellow liquid or semi-solid with a non-greasy, silky feel.[1]

Its chemical structure, characterized by long, branched hydrocarbon chains, imparts desirable

properties for various applications, particularly in topical formulations.
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Property Description
Application
Relevance

Reference(s)

Emolliency

Softens and soothes

the skin by forming a

protective, moisture-

locking barrier.[1][8]

Enhances the feel of

creams, lotions, and

serums; improves skin

hydration.[1]

Viscosity Control

Can increase or

decrease the viscosity

of cosmetic

formulations.[2][3]

Modifies the texture

and consistency of

products for optimal

application.

Pigment Dispersion

Facilitates the even

distribution of

pigments in a

formulation.[4]

Crucial for the

performance of color

cosmetics such as

foundations and

lipsticks.[4]

Solubility

Insoluble in water;

soluble in oils and

organic solvents.[4]

Ideal for use in the oil

phase of emulsions

and in anhydrous

formulations.[4]

Spreadability

Allows for smooth and

even application on

the skin.[8]

Improves the sensory

experience and

performance of

skincare and makeup

products.

Experimental Protocols for Performance Evaluation
For drug development and formulation science, quantitative and reproducible methods for

evaluating the performance of excipients are essential. This section provides detailed

methodologies for key experiments related to isocetyl stearoyl stearate.

In Vitro Emolliency Assessment (Spreading Value)
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The spreading value of an emollient is a key indicator of its sensory properties and its ability to

form a uniform film on the skin.

Principle: This method measures the area over which a known volume of the emollient spreads

on a synthetic skin substrate over a defined period.

Materials and Equipment:

Isocetyl stearoyl stearate

Synthetic skin substrate (e.g., Vitro-Skin®)

Micropipette

Digital camera with a tripod

Image analysis software (e.g., ImageJ)

Controlled environment chamber (constant temperature and humidity)

Procedure:

Substrate Preparation: Cut the synthetic skin substrate to a standard size and place it on a

flat, level surface within the controlled environment chamber.

Sample Application: Using a micropipette, carefully dispense a precise volume (e.g., 10 µL)

of isocetyl stearoyl stearate onto the center of the substrate.

Image Capture: Immediately after application, and at predetermined time intervals (e.g., 1, 5,

10, and 15 minutes), capture a high-resolution image of the spread droplet from a fixed

position directly above the substrate.

Data Analysis: Use the image analysis software to measure the area (in mm²) of the spread

emollient in each image.

Reporting: Plot the spreading area as a function of time. The spreading value is typically

reported as the area at a specific time point (e.g., 10 minutes).
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Viscosity Measurement
The viscosity of isocetyl stearoyl stearate can be determined using a rotational viscometer.

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in

the fluid at a constant speed. This torque is proportional to the viscosity of the fluid.

Materials and Equipment:

Isocetyl stearoyl stearate

Rotational viscometer (e.g., Brookfield viscometer) with appropriate spindles

Temperature-controlled water bath

Beaker

Procedure:

Sample Preparation: Place a sufficient amount of isocetyl stearoyl stearate into a beaker

and allow it to equilibrate to the desired temperature in the water bath (e.g., 25°C).

Instrument Setup: Select a spindle and rotational speed appropriate for the expected

viscosity of the sample.

Measurement: Immerse the spindle into the sample up to the marked level. Start the

viscometer and allow the reading to stabilize.

Data Recording: Record the viscosity reading in centipoise (cP) or milliPascal-seconds

(mPa·s).

Replicates: Perform the measurement in triplicate and report the average value.

Comedogenicity Assessment (Human Patch Test)
While animal models like the rabbit ear test have been historically used, human patch testing is

now more common for assessing the comedogenic potential of cosmetic ingredients.
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Principle: The test material is repeatedly applied to the skin of human volunteers, and the

formation of comedones (clogged pores) is observed.

Procedure:

Subject Recruitment: Select a panel of volunteers with a history of acne or oily skin.

Test Site: A designated area on the upper back is typically used as the test site.

Patch Application: Apply a small amount of the test material (e.g., a 10% solution of isocetyl
stearoyl stearate in a non-comedogenic vehicle) to an occlusive or semi-occlusive patch.

Application Schedule: Apply the patches to the same site three times a week for a period of

four to six weeks.

Evaluation: At the end of the study period, a dermatologist or trained evaluator assesses the

test site for the presence and number of microcomedones, open comedones (blackheads),

and closed comedones (whiteheads).

Scoring: The comedogenic potential is rated on a scale (e.g., 0-5), where 0 is non-

comedogenic and 5 is severely comedogenic.

Safety and Regulatory Information
Isocetyl stearoyl stearate is generally considered safe for use in cosmetic and personal care

products.[4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the

European Union's Cosmetic Ingredient Review (CIR) have approved its use within specified

concentrations, typically between 1% and 5%.[4] While it has a low risk of irritation and

sensitization, it is noted to have a low to moderate potential for being comedogenic in some

individuals, particularly those with oily or acne-prone skin.[4] Therefore, formulation

considerations and patch testing for sensitive individuals are recommended.

Conclusion
Isocetyl stearoyl stearate is a valuable and versatile ingredient with a well-defined chemical

profile and a range of beneficial properties for topical formulations. Its functions as an

emollient, viscosity modifier, and skin-conditioning agent are well-documented. For researchers
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and formulators, a thorough understanding of its synthesis, physicochemical properties, and

appropriate methods for performance evaluation is crucial for developing innovative and

effective products. The experimental protocols provided in this guide offer a framework for the

systematic assessment of isocetyl stearoyl stearate, enabling its optimal use in cosmetic and

pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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